Cas no 905274-26-2 (tert-Butyl 5-iodoisoindoline-2-carboxylate)

• Product Name: tert-Butyl 5-iodoisoindoline-2-carboxylate
• CAS No: 905274-26-2
• MF: C₁₃H₁₆INO₂
• MW: 345.176115989685
• MDL: MFCD11878369
• CID: 1036873
• Update Time: 2025-04-20

tert-Butyl 5-iodoisoindoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-iodoisoindoline-2-carboxylate
• 2-Boc-5-Iodo-1,3-dihydroisoindole

• MDL： MFCD11878369
• Inchi： 1S/C13H16INO2/c1-13(2,3)17-12(16)15-7-9-4-5-11(14)6-10(9)8-15/h4-6H,7-8H2,1-3H3
• InChI Key： WTBUNFUVVOCOAB-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 373.5±42.0°C at 760 mmHg

tert-Butyl 5-iodoisoindoline-2-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles